2-Chloro-4-methylphenylhydrazine hydrochloride

• IUPAC Name: (2-chloro-4-methylphenyl)hydrazine;hydrochloride
• InChI: InChI=1S/C7H9ClN2.ClH/c1-5-2-3-7(10-9)6(8)4-5;/h2-4,10H,9H2,1H3;1H
• InChI Key: JCSUBZJLENMKRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NN)Cl.Cl
• Molecular Formula: C7H10Cl2N2
• Molecular Weight: 193.07 g/mol
• CAS No.: 227958-97-6

Description

2-Chloro-4-methylphenylhydrazine hydrochloride is a chemical compound with the formula C7H10Cl2N2. It is a solid substance that is stored in dry conditions at temperatures between 2-8°C.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C7H9ClN2.ClH/c1-5-2-3-7(10-9)6(8)4-5;/h2-4,10H,9H2,1H3;1H. The molecular weight of this compound is 193.08.

Physical and Chemical Properties Analysis

This compound is a solid substance. It is stored in dry conditions at temperatures between 2-8°C.

Safety and Hazards

The safety information available indicates that 2-Chloro-4-methylphenylhydrazine hydrochloride is potentially harmful if ingested. Precautionary measures include avoiding inhalation or skin contact, and using protective clothing.

Synthesis routes and methods

Procedure details

A suspension of 2-chloro-4-methyl aniline (10.1 mL, 11.63 g, 82.1 mmol) in 64 mL water and 60 mL 12 N HCl was cooled to −5° C. (internal temperature) and stirred with a mechanical stirrer. A solution of sodium nitrite (8.26 g, 119.7 mmol) in 56 mL water was added over 30 minutes. The solution became more clear but some solid remained. The mixture was stirred at −5° C. for 20 minutes and then cooled to −10° C. A solution of tin(II) chloride dihydrate (53.60 g, 237.6 mmol) in 36 mL 12 N HCl was added dropwise over 30 minutes while maintaining an internal temperature of −5 to −10° C. The resulting pinkish-brown mixture was stirred at −5 to −10° C. for 2 hours and then filtered cold through a pre-chilled fritted glass funnel. The collected solids were washed with cold 1% ethanol in ether (100 mL) followed by cold ether (500 μL) and air dried for 30 minutes. After drying in vacuo, the desired product was obtained as a very pale yellow crystalline solid (7.76 g, 49%). 1H NMR δ (300 MHz, CDCl3) δ 10.09 (bs, 2H), 7.89 (s, 1H), 7.25 (dd, 1H, Jm=1.2 Hz), 7.13 (dd, 1H, Jo=8.4 Hz, Jm=1.2 Hz), 7.02 (d, 1H, Jo=8.4 Hz), 2.24 (s, 3H); MS (CI) m/z 157/159.